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Compound of Interest

Compound Name: 1-Methyl-1H-pyrrol-2(5H)-one

Cat. No.: B082768 Get Quote

In-Depth Technical Guide: 1-Methyl-1H-pyrrol-
2(5H)-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of 1-Methyl-1H-pyrrol-2(5H)-one. The information is

curated for professionals in research and development, with a focus on structured data

presentation and methodological insights.

Core Molecular Data
1-Methyl-1H-pyrrol-2(5H)-one is a heterocyclic organic compound. Its fundamental molecular

attributes are summarized below.
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Property Value Source(s)

Molecular Formula C₅H₇NO [1][2]

Molecular Weight 97.12 g/mol [2]

CAS Number 13950-21-5 [1][2]

IUPAC Name
1-methyl-1,5-dihydro-2H-

pyrrol-2-one

Canonical SMILES CN1CC=CC1=O

InChI Key
VHGGRTWHRJRQKU-

UHFFFAOYSA-N
[1]

Physicochemical Properties
Property Value Source(s)

Physical State Liquid (at 2-8°C) [1]

Purity Typically ≥95% [1]

Storage Conditions
Sealed in a dry environment at

2-8°C

Synthesis Protocols
While a specific, detailed experimental protocol for the synthesis of 1-Methyl-1H-pyrrol-2(5H)-
one is not readily available in the reviewed literature, a general approach for the synthesis of

N-substituted pyrrolinones can be adapted. The Paal-Knorr pyrrole synthesis, which involves

the condensation of a 1,4-dicarbonyl compound with a primary amine, is a foundational method

for creating substituted pyrroles. For pyrrolinones, variations of cyclization reactions are often

employed.

A plausible synthetic route could involve the cyclization of an appropriate N-methylated amino

acid derivative or a related open-chain precursor. Below is a generalized experimental workflow

that illustrates the key steps in synthesizing N-substituted pyrrolinones.
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A generalized workflow for the synthesis of N-substituted pyrrolinones.

Spectroscopic Data
Detailed spectroscopic data for 1-Methyl-1H-pyrrol-2(5H)-one is not extensively published.

However, characteristic spectral features can be inferred from related structures. For the

closely related aromatic compound, 1-methylpyrrole, the proton NMR (¹H NMR) spectrum
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shows distinct signals for the methyl protons and the protons on the pyrrole ring. It is expected

that 1-Methyl-1H-pyrrol-2(5H)-one would exhibit signals corresponding to the N-methyl group,

the two methylene protons, and the two vinyl protons of the pyrrolinone ring. Mass

spectrometry would be expected to show a molecular ion peak corresponding to its molecular

weight.

Biological Activity and Potential Applications
There is limited direct research on the biological activity of 1-Methyl-1H-pyrrol-2(5H)-one.

However, the pyrrole and pyrrolinone scaffolds are present in numerous biologically active

natural products and synthetic compounds, suggesting potential areas for investigation.

Anti-inflammatory Properties: Derivatives of 1H-pyrrole-2,5-dione have been identified as

potent and selective inhibitors of cyclooxygenase-2 (COX-2), an enzyme involved in

inflammation. This suggests that related pyrrolinone structures could be explored for anti-

inflammatory activity.

Antifungal and Antibacterial Activity: Various N-substituted pyrrole derivatives have

demonstrated significant antifungal and antibacterial properties. For instance, some 1-

methyl-2,5-diaryl-1H-pyrroles have shown potent activity against Candida species.[3] The

pyrrole ring is a key component in compounds being developed as new potential

antibacterial drugs.

Anticancer Research: The pyrrole scaffold is a constituent of several compounds with

reported anti-tumor properties against various human cancer cell lines.

It is important to note that these activities are reported for structurally related compounds, and

further research is necessary to determine if 1-Methyl-1H-pyrrol-2(5H)-one exhibits similar

biological effects. The logical relationship for exploring the potential bioactivity of this

compound is outlined in the following diagram.
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Known Bioactivities of Related Pyrrole Structures

1-Methyl-1H-pyrrol-2(5H)-one

Anti-inflammatory (e.g., COX-2 inhibition)
Investigate for

Antifungal/Antibacterial
Investigate for

Anticancer

Investigate for

Click to download full resolution via product page

Logical pathway for investigating the biological activity of 1-Methyl-1H-pyrrol-2(5H)-one.

Conclusion
1-Methyl-1H-pyrrol-2(5H)-one is a simple heterocyclic compound whose full biological

potential remains to be elucidated. The prevalence of the pyrrole and pyrrolinone cores in

pharmacologically active molecules suggests that this compound could serve as a valuable

building block or a candidate for biological screening in various therapeutic areas, particularly

in the development of novel anti-inflammatory, antimicrobial, and anticancer agents. Further

research into its synthesis, characterization, and biological evaluation is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Methyl-1H-pyrrol-2(5H)-one molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082768#1-methyl-1h-pyrrol-2-5h-one-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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